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Compound of Interest

Compound Name: C15H18CI3NO3

Cat. No.: B12633930

Introduction: Initial searches for an agricultural fungicide with the chemical formula
C15H18CI3NO3 did not yield a recognized compound. However, extensive research exists for
Fenpicoxamid, a novel fungicide with a related but different chemical structure. Fenpicoxamid
is a derivative of the natural product UK-2A and is under development for the control of a broad
range of Ascomycete plant pathogens, including Zymoseptoria tritici (wheat leaf blotch) and
Mycosphaerella fijiensis (banana black Sigatoka).[1][2] This document provides detailed
application notes and protocols based on the available scientific literature for Fenpicoxamid.

Mechanism of Action

Fenpicoxamid functions as a Qi inhibitor fungicide.[1][2][3] It acts on the cytochrome bcl
complex (Complex Ill) of the mitochondrial respiratory chain, a critical component for energy
production in fungi.[1][4] The fungicidally active molecule is its metabolite, UK-2A, which is
formed after the application of Fenpicoxamid.[1][2][3] UK-2A binds to the Qi site of cytochrome
b, disrupting the electron transport chain and leading to a rapid loss of mitochondrial
membrane potential in fungal spores.[1][2][3] This mechanism is distinct from that of strobilurin
fungicides, which bind to the Qo site of the same complex.[1]

Signaling Pathway of Fenpicoxamid Action:
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UK-2A (Active Metabolite) Inhibits

Loss of Mitochondrial Membrane Potential

Fungal Cell Death

Electron Transport Chain Disruption
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Preparation
0 gal pathogen on agar med Prepare serial dilutions of Fenpicoxamid/UK-2A
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Assay
Y

Add spore suspension and compound dilutions to microplate wells

'

Incubate at appropriate temperature and humidity

'

Measure fungal growth (e.g., optical density)

Data Alnalysis

Calculate EC50 values
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Fungal_Spores

Treat with Fenpicoxamid/UK-2A

Stain with Rhodamine 123

Measure fluorescence intensity (Flow cytometry or Fluorometry)

Decreased fluorescence indicates loss of mitochondrial membrane potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Fenpicoxamid: A
Novel Qi Inhibitor Fungicide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12633930#c15h18cl3no3-application-in-agricultural-
fungicide-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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